Cas no 57269-15-5 (1H-Furo[3,4-c]pyrrole, 5-butylhexahydro-, cis-)

1H-Furo[3,4-c]pyrrole, 5-butylhexahydro-, cis- structure
57269-15-5 structure
Product Name:1H-Furo[3,4-c]pyrrole, 5-butylhexahydro-, cis-
CAS No:57269-15-5
MF:C10H19NO
MW:169.263962984085
CID:345911
PubChem ID:71444228
Update Time:2025-04-19

1H-Furo[3,4-c]pyrrole, 5-butylhexahydro-, cis- Chemical and Physical Properties

Names and Identifiers

    • 1H-Furo[3,4-c]pyrrole, 5-butylhexahydro-, cis-
    • (3aR,6aS)-5-butyl-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrole
    • (3aR,6aS)-5-Butylhexahydro-1H-furo[3,4-c]pyrrole
    • 57269-15-5
    • DTXSID60853019
    • Inchi: 1S/C10H19NO/c1-2-3-4-11-5-9-7-12-8-10(9)6-11/h9-10H,2-8H2,1H3/t9-,10+
    • InChI Key: MDHSSASQZFJXIX-AOOOYVTPSA-N
    • SMILES: O1C[C@@H]2CN(CCCC)C[C@@H]2C1

Computed Properties

  • Exact Mass: 169.14677
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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